Cas no 1006459-54-6 (N-(2-aminoethyl)-1-ethyl-4-nitro-1h-pyrazole-5-carboxamide)

N-(2-aminoethyl)-1-ethyl-4-nitro-1H-pyrazole-5-carboxamide is a nitro-substituted pyrazole derivative with a carboxamide functional group, offering versatile reactivity for synthetic applications. Its structure features an aminoethyl side chain, enhancing solubility and facilitating further derivatization. The nitro group at the 4-position provides electron-withdrawing properties, making it useful in nucleophilic substitution reactions or as a precursor for reduced amine derivatives. The ethyl substitution on the pyrazole nitrogen improves stability while maintaining reactivity. This compound is particularly valuable in medicinal chemistry and agrochemical research, where its scaffold can serve as an intermediate for biologically active molecules. Its balanced lipophilicity and functional group diversity make it a practical building block for targeted synthesis.

N-(2-aminoethyl)-1-ethyl-4-nitro-1h-pyrazole-5-carboxamide structure

1006459-54-6 structure

Product Name:N-(2-aminoethyl)-1-ethyl-4-nitro-1h-pyrazole-5-carboxamide

CAS No:1006459-54-6

MF:C₈H₁₃N₅O₃

MW:227.220520734787

MDL:MFCD04970096

CID:1127056

PubChem ID:19620768

Update Time:2025-05-28

N-(2-aminoethyl)-1-ethyl-4-nitro-1h-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2-aminoethyl)-1-ethyl-4-nitro-1h-pyrazole-5-carboxamide
- AKOS000310570
- N~5~-(2-AMINOETHYL)-1-ETHYL-4-NITRO-1H-PYRAZOLE-5-CARBOXAMIDE
- EN300-229788
- 1006459-54-6
- N-(2-aminoethyl)-2-ethyl-4-nitropyrazole-3-carboxamide
- N-(2-aminoethyl)-2-ethyl-4-nitro-pyrazole-3-carboxamide
- CS-0240719
- STL414464
- MDL： MFCD04970096
- Inchi： 1S/C8H13N5O3/c1-2-12-7(8(14)10-4-3-9)6(5-11-12)13(15)16/h5H,2-4,9H2,1H3,(H,10,14)
- InChI Key： LZHVWUFPLCNQET-UHFFFAOYSA-N
- SMILES： O=C(C1=C(C=NN1CC)[N+](=O)[O-])NCCN

Computed Properties

Exact Mass: 227.10183929g/mol
Monoisotopic Mass: 227.10183929g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 119Å²

N-(2-aminoethyl)-1-ethyl-4-nitro-1h-pyrazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB551254-100 mg	N-(2-Aminoethyl)-1-ethyl-4-nitro-1H-pyrazole-5-carboxamide; .	1006459-54-6		100MG	€281.90	2022-03-01
abcr	AB551254-250 mg	N-(2-Aminoethyl)-1-ethyl-4-nitro-1H-pyrazole-5-carboxamide; .	1006459-54-6		250MG	€381.10	2022-03-01
abcr	AB551254-500 mg	N-(2-Aminoethyl)-1-ethyl-4-nitro-1H-pyrazole-5-carboxamide; .	1006459-54-6		500MG	€528.40	2022-03-01
abcr	AB551254-1 g	N-(2-Aminoethyl)-1-ethyl-4-nitro-1H-pyrazole-5-carboxamide; .	1006459-54-6		1g	€676.70	2022-03-01
Enamine	EN300-229788-0.05g	N-(2-aminoethyl)-1-ethyl-4-nitro-1H-pyrazole-5-carboxamide	1006459-54-6	95%	0.05g	$162.0	2024-06-20
Enamine	EN300-229788-0.1g	N-(2-aminoethyl)-1-ethyl-4-nitro-1H-pyrazole-5-carboxamide	1006459-54-6	95%	0.1g	$241.0	2024-06-20
Enamine	EN300-229788-0.25g	N-(2-aminoethyl)-1-ethyl-4-nitro-1H-pyrazole-5-carboxamide	1006459-54-6	95%	0.25g	$347.0	2024-06-20
Enamine	EN300-229788-0.5g	N-(2-aminoethyl)-1-ethyl-4-nitro-1H-pyrazole-5-carboxamide	1006459-54-6	95%	0.5g	$546.0	2024-06-20
Enamine	EN300-229788-1.0g	N-(2-aminoethyl)-1-ethyl-4-nitro-1H-pyrazole-5-carboxamide	1006459-54-6	95%	1.0g	$699.0	2024-06-20
Enamine	EN300-229788-2.5g	N-(2-aminoethyl)-1-ethyl-4-nitro-1H-pyrazole-5-carboxamide	1006459-54-6	95%	2.5g	$1370.0	2024-06-20